11-Dodecynoic acid, methyl ester
Overview
Description
“11-Dodecynoic acid, methyl ester” is a chemical compound with the formula C13H22O2 . It contains a total of 36 bonds, including 14 non-H bonds, 2 multiple bonds, 10 rotatable bonds, 1 double bond, 1 triple bond, and 1 ester (aliphatic) .
Synthesis Analysis
The synthesis of an ester, such as “11-Dodecynoic acid, methyl ester”, can be accomplished in several ways. One common method is esterification, which occurs when an alcohol and a carboxylic acid are reacted in the presence of an acid catalyst, such as concentrated sulfuric acid .
Molecular Structure Analysis
The molecular structure of “11-Dodecynoic acid, methyl ester” includes a chain of 13 carbon atoms, with a methyl ester group attached to one end . The molecule also contains 22 hydrogen atoms and 2 oxygen atoms .
Chemical Reactions Analysis
The mechanism of action for the formation of “11-Dodecynoic acid, methyl ester” involves a simple acid-base reaction to deprotonate the carboxylic acid. The carboxylate then acts as the nucleophile in an SN2 reaction with protonated diazomethane to produce the methyl ester, with nitrogen gas as a leaving group .
Physical And Chemical Properties Analysis
The molecular weight of “11-Dodecynoic acid, methyl ester” is 212.3285 . More detailed physical and chemical properties could not be found in the available resources.
Scientific Research Applications
Synthesis of Azo Dyes
Methyl dodec-11-ynoate: is utilized in the synthesis of azo dyes, which are compounds where two aromatic rings are linked by a nitrogen bridge. These dyes have applications ranging from textile coloring to indicators in various chemical reactions .
Enzymatic Synthesis of Sugar Esters
This compound plays a role in the enzymatic synthesis of sugar esters. Sugar esters are important due to their applications in food, pharmaceuticals, and as biodegradable surfactants. The enzymatic process offers a greener alternative to traditional chemical synthesis methods .
Green Solvent Applications
The compound is being researched for its potential use in deep eutectic solvents (DESs), which are considered green solvents. DESs are a blend of compounds that can dissolve a wide range of materials and are used as alternatives to traditional solvents in chemical processes due to their low toxicity and environmental impact .
Synthesis of Imidazoles
Methyl dodec-11-ynoate: is involved in the synthesis of imidazoles, which are heterocycles used in a variety of applications, including pharmaceuticals, agrochemicals, and corrosion inhibitors. The ability to synthesize imidazoles efficiently is crucial for the development of new functional molecules .
Safety and Hazards
Mechanism of Action
Mode of Action
The mode of action of 11-Dodecynoic acid, methyl ester involves the conversion of carboxylic acids to methyl esters . This process begins with a simple acid-base reaction to deprotonate the carboxylic acid. The carboxylate then acts as the nucleophile in an S N 2 reaction with protonated diazomethane to produce the methyl ester, with nitrogen gas as a leaving group .
Biochemical Pathways
The conversion of carboxylic acids to methyl esters is a common reaction in organic chemistry and biochemistry .
properties
IUPAC Name |
methyl dodec-11-ynoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22O2/c1-3-4-5-6-7-8-9-10-11-12-13(14)15-2/h1H,4-12H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXWAFEBOAMBOOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCCCCCCCC#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30302569 | |
Record name | 11-Dodecynoic acid, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30302569 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
11-Dodecynoic acid, methyl ester | |
CAS RN |
24567-43-9 | |
Record name | 11-Dodecynoic acid, methyl ester | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=151919 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 11-Dodecynoic acid, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30302569 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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